molecular formula C10H14ClFOSi B8654560 2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene

Cat. No.: B8654560
M. Wt: 232.75 g/mol
InChI Key: YVQZKTRPUMDUFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-fluoro-1-methoxy-3-(trimethylsilyl)benzene is a useful research compound. Its molecular formula is C10H14ClFOSi and its molecular weight is 232.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14ClFOSi

Molecular Weight

232.75 g/mol

IUPAC Name

(2-chloro-6-fluoro-3-methoxyphenyl)-trimethylsilane

InChI

InChI=1S/C10H14ClFOSi/c1-13-8-6-5-7(12)10(9(8)11)14(2,3)4/h5-6H,1-4H3

InChI Key

YVQZKTRPUMDUFQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)F)[Si](C)(C)C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-fluoroanisole (16.5 g, 100 mmol) in THF (500 mL) cooled at −75° C. was added dropwise a solution of t-BuLi in pentane (1.7 M, 61.8 mL, 105 mmol). The reaction was kept at −75° C. for 15 min, quenched at −75° C. with trimethylchlorosilane (19.0 mL, 150 mmol) and finally poured into a saturated solution of sodium bicarbonate. The organic layer was washed with brine, dried over magnesium sulfate and concentrated. The residue was purified by chromatography on silica gel eluting with 20:1 hexane:diethyl ether to give the title product.
Quantity
16.5 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
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reactant
Reaction Step Two
Quantity
61.8 mL
Type
reactant
Reaction Step Two
Quantity
19 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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